Cas no 1592291-89-8 (Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-)

• Product Name: Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-
• CAS No: 1592291-89-8
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 5283640
• Update Time: 2025-05-24

Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-

• Inchi： 1S/C9H12ClNS/c1-3-9(2,7-10)6-8-11-4-5-12-8/h3-5H,1,6-7H2,2H3
• InChI Key： UWQDNFMOMVDCPC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(CCl)(C)C=C

Additional information on Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-

Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- CAS No. 1592291-89-8: A Comprehensive Overview

Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-, identified by the CAS number 1592291-89-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound belongs to the thiazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The structural uniqueness of this compound, characterized by a fused thiourea ring system and an alkenyl side chain, makes it a compelling subject for further exploration.

The molecular structure of Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- consists of a central thiazole ring connected to a side chain that includes a chloromethyl group and a methyl-substituted butenyl moiety. This configuration imparts unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development. The presence of the chloromethyl group, in particular, suggests potential for nucleophilic substitution reactions, which can be exploited in the synthesis of more complex derivatives.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific derivative Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- has garnered attention for its potential in modulating various biological pathways. For instance, studies have indicated that this compound may interfere with key enzymatic processes involved in cancer cell proliferation and survival.

One of the most intriguing aspects of this compound is its ability to interact with biological targets at the molecular level. The thiazole ring itself is known to be a privileged scaffold in medicinal chemistry, often found in bioactive molecules that target bacterial enzymes or cellular signaling pathways. The addition of the chloromethyl group enhances the compound's versatility by allowing for further functionalization through reactions such as nucleophilic addition or cross-coupling reactions.

Recent research has also explored the synthetic pathways leading to the formation of Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These methods often involve multi-step organic synthesis, including cyclization reactions to form the thiazole core and subsequent functional group transformations to introduce the desired side chains.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Researchers have observed significant inhibitory effects on various enzymes associated with inflammatory diseases and cancer. The exact mechanisms by which these effects are mediated are still under investigation, but preliminary data suggest that the compound may exert its therapeutic effects by modulating key signaling pathways such as NF-κB and MAPK.

In addition to its potential therapeutic applications, Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- has shown promise as a tool compound in chemical biology research. Its unique structure allows researchers to probe the function of specific biological targets without introducing confounding effects from other molecular interactions. This makes it an invaluable asset for studying complex biological systems and developing new drug candidates.

The future directions for research on this compound are multifaceted. Further studies are needed to elucidate its exact mechanism of action and to identify any potential off-target effects. Additionally, exploring novel synthetic routes could lead to more efficient production methods and allow for the creation of libraries of derivatives with enhanced pharmacological properties.

The impact of compounds like Thiazole, 2-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- extends beyond academic research; they hold significant promise for the development of new treatments for various diseases. As our understanding of biological systems continues to grow, compounds such as this one will play an increasingly important role in bridging the gap between laboratory discoveries and clinical applications.